Cas no 10397-22-5 (Aceticacid, 2-butoxy-, butyl ester)

Aceticacid, 2-butoxy-, butyl ester structure
10397-22-5 structure
Product Name:Aceticacid, 2-butoxy-, butyl ester
CAS No:10397-22-5
MF:C10H20O3
MW:188.264003753662
CID:236061
PubChem ID:292514
Update Time:2025-04-19

Aceticacid, 2-butoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-butoxy-, butyl ester
    • butyl 2-butoxyacetate
    • AR-1I1265
    • butoxy-acetic acid butyl ester
    • Butoxyessigsaeure-butylester
    • Butoxy-essigsaeure-butylester
    • butyl butoxyacetate
    • Butylbutoxyacetat
    • Butyl-butoxyacetat
    • CTK4A2542
    • n-Butyl-butoxyacetat
    • NSC158325
    • Butoxyacetic acid butyl ester
    • 10397-22-5
    • SCHEMBL1055702
    • NSC-158325
    • AKOS010940152
    • URBZEXMYYYABCQ-UHFFFAOYSA-N
    • DTXSID70303434
    • Inchi: 1S/C10H20O3/c1-3-5-7-12-9-10(11)13-8-6-4-2/h3-9H2,1-2H3
    • InChI Key: URBZEXMYYYABCQ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OCCCC)CCCC

Computed Properties

  • Exact Mass: 188.1413
  • Monoisotopic Mass: 188.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.925
  • Boiling Point: 249.5°C at 760 mmHg
  • Flash Point: 85°C
  • Refractive Index: 1.423
  • PSA: 35.53
  • LogP: 2.14640
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